Lead-Free Malachite Flotation: EPA vs. BHA
In direct head-to-head micro-flotation experiments at pH 8.0 and 2.0 × 10⁻⁴ mol/L collector concentration without Pb²⁺ activator ions, (Z)-3-ethyl-N′-hydroxypyridine-4-carboximidamide (EPA) achieved 86% malachite recovery versus 58% for the industry-standard collector benzohydroxamic acid (BHA) [1]. The absolute recovery difference was +28 percentage points, corresponding to a 48% relative improvement. Simultaneously, EPA showed 20% calcite and 22% quartz gangue recovery, while the more hydrophobic analog MBPA floated 24% calcite and 26% quartz under identical conditions [1]. EPA thus delivers the strongest selectivity among the tested amidoxime collectors for copper oxide minerals over carbonate/silicate gangue, making it preferable when minimizing entrainment of calcite and quartz is a primary process requirement.
+28 pp absolute recovery
| Evidence Dimension | Malachite recovery (%) at 2.0 × 10⁻⁴ mol/L collector, pH 8.0, no Pb²⁺ |
|---|---|
| Target Compound Data | 86% malachite recovery; 20% calcite; 22% quartz |
| Comparator Or Baseline | BHA: 58% malachite recovery; 27% calcite; 10% quartz. MBPA: 80% malachite; ~24% calcite; ~26% quartz (wolframite system data) [1] [2] |
| Quantified Difference | +28 percentage points vs BHA (absolute); 48% relative improvement; +6 percentage points vs MBPA in malachite (direct comparison) [1] |
| Conditions | Micro-flotation; 2.0 × 10⁻⁴ mol/L collector; pH 8.0; 25°C; no Pb²⁺ activation; malachite/calcite/quartz system [1] |
Why This Matters
For procurement decisions in mineral processing operations, EPA’s lead-free, high-selectivity profile directly reduces reagent costs (no Pb²⁺ activator needed) and downstream purification burden compared to BHA-based workflows, while providing higher absolute copper recovery.
- [1] Li, F., Lin, R., Zhao, G., et al. Efficient lead-free flotation separation of malachite from calcite and quartz by using amidoxime collectors. Colloids and Surfaces A, 2025, 704, 135582. EPA: 86% malachite, 20% calcite, 22% quartz at 2.0×10⁻⁴ mol/L, pH 8.0. BHA: 58% malachite, 27% calcite, 10% quartz. DOI: 10.1016/j.colsurfa.2024.135582. View Source
- [2] Li, F., Lin, R., Zeng, G., et al. Amidoxime collectors: Lead-free flotation performance and adsorption mechanism in the separation of wolframite, quartz and calcite. Minerals Engineering, 2025, 222, 109170. MBPA: >80% wolframite, ~24% calcite, ~26% quartz at 4.0×10⁻⁴ mol/L, pH 8.0. DOI: 10.1016/j.mineng.2024.109170. View Source
